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Compound of Interest

Compound Name: L-Histidine-15N3

Cat. No.: B12060411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for L-Histidine-15N3, a

stable isotope-labeled amino acid crucial for a range of research and development

applications. The following sections detail its properties, safety protocols, and experimental

applications, ensuring its effective and safe use in the laboratory.

Chemical and Physical Properties
L-Histidine-15N3 is a variant of the essential amino acid L-Histidine where the three nitrogen

atoms have been replaced with the heavy isotope ¹⁵N. This isotopic labeling makes it an

invaluable tracer in metabolic research without altering its fundamental chemical properties.
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Property Data

Appearance White to off-white solid/crystalline powder.

Molecular Formula C₆H₉¹⁵N₃O₂

Molecular Weight
Approximately 158.14 g/mol (will vary slightly

based on isotopic purity)

Melting Point ~282 °C (decomposes)[1]

Solubility Soluble in water; insoluble in ether.[2]

Storage Temperature

Recommended storage at 15–25 °C in a dry

place.[3] Some suppliers recommend storage at

-20°C for long-term stability.[2]

Stability

Stable under normal storage conditions.[4] Can

degrade to trans-urocanic acid under certain

stress conditions, a process that can be

inhibited by the addition of alanine or cysteine.

[5]

Safety and Toxicology
Stable isotopic labeling does not significantly alter the toxicological profile of a compound.

Therefore, the safety data for L-Histidine can be largely applied to L-Histidine-15N3. L-

Histidine is not classified as a hazardous substance.
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Hazard Category Data

Acute Oral Toxicity LD50 > 15 g/kg (Rat).[4][6]

Skin Corrosion/Irritation
Not classified as a skin irritant. The additive is

not irritating to the skin.[7]

Eye Damage/Irritation
Not classified as an eye irritant. The additive is

not irritating to the eyes.[7]

Respiratory/Skin Sensitization
Not classified as a sensitizer. The additive is not

a skin sensitiser.[7]

Germ Cell Mutagenicity

Not classified as a mutagen. Histidine itself can

interact with the Ames mutagenicity test, but it is

not considered a cause of error in faecal

mutagenicity testing.[8][9]

Carcinogenicity

Not classified as a carcinogen. A long-term

study in rats showed no statistically significant

increase in the incidence of any tumor.[1][10]

Reproductive Toxicity

Not classified as a reproductive toxicant.

However, supplementation with carnosine and

histidine has been shown to blunt lead-induced

reproductive toxicity in rats.[11]

Specific Target Organ Toxicity
Not classified for specific target organ toxicity

(single or repeated exposure).[12][13]

Handling and Personal Protection
Standard laboratory hygiene and safety practices should be observed when handling L-
Histidine-15N3.

Engineering Controls: Handle in a well-ventilated place. Ensure adequate ventilation to

control airborne concentrations.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.
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Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

General Hygiene: Avoid inhalation of dust. Avoid contact with skin and eyes. Wash hands

thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Accidental Release and Disposal
Accidental Release: Sweep up spilled solid material, avoiding dust generation. Place in a

sealed container for disposal. Clean the spill area with water.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Experimental Protocols and Applications
L-Histidine-15N3 is a powerful tool for tracing the metabolic fate of histidine in various

biological systems. Its primary applications are in metabolic flux analysis (MFA), Nuclear

Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

General Protocol for ¹⁵N Metabolic Labeling in Cell
Culture
This protocol outlines a general procedure for tracing the incorporation of L-Histidine-15N3
into proteins and other metabolites in a cell culture system.

Medium Preparation: Prepare a cell culture medium that is deficient in histidine. Supplement

this medium with a known concentration of L-Histidine-15N3.

Cell Culture: Culture the cells of interest in the ¹⁵N-labeled medium for a specified period.

The duration will depend on the turnover rate of the proteins or metabolites under

investigation.

Sample Collection: Harvest the cells at various time points. Separate the cell lysate from the

culture medium if both are to be analyzed.

Sample Preparation for Analysis:
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For Mass Spectrometry (Proteomics): Extract proteins from the cell lysate. Perform protein

digestion (e.g., with trypsin) to generate peptides.

For NMR Spectroscopy: Extract the metabolites or purify the protein of interest. The

sample should be dissolved in a suitable deuterated solvent.

Analysis:

Mass Spectrometry: Analyze the peptide mixture using LC-MS/MS. The mass shift in the

peptide fragments containing histidine will indicate the incorporation of ¹⁵N.

NMR Spectroscopy: Acquire ¹H-¹⁵N correlation spectra (e.g., HSQC) to observe the

chemical shifts of the nitrogen atoms in the labeled histidine residues.

Experimental Workflow for Metabolic Tracing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Outcome

Prepare ¹⁵N-labeled
cell culture medium

Culture cells with
L-Histidine-15N3

Harvest cells and
extract proteins/metabolites

Protein Digestion
(for MS)

Proteomics

NMR Sample
Preparation

Metabolomics/
Structural Biology

LC-MS/MS Analysis

Data Analysis

NMR Spectroscopy

Metabolic Pathway
Elucidation

Protein Turnover
Quantification

Click to download full resolution via product page

Caption: Workflow for L-Histidine-15N3 metabolic tracing experiments.
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Histidine Metabolic Pathways
L-Histidine is a precursor to several biologically important molecules. Tracing with L-Histidine-
15N3 allows for the detailed study of these pathways.

Histidine to Urocanic Acid Pathway
In the skin and liver, histidine is converted to urocanic acid by the enzyme histidase.[1]

Urocanic acid is a component of the skin's natural moisturizing factor and has a role in UV

protection.[8][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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histidine-15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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